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Compound of Interest

Compound Name: 2,2-Dimethylbutan-1-ol

Cat. No.: B072336

An In-depth Technical Guide to 2,2-
Dimethylbutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-dimethylbutan-1-ol, a
significant primary alcohol with a unique sterically hindered structure. This document covers its
fundamental chemical properties, synthesis, reactivity, and applications, with a focus on
providing actionable information for professionals in chemical research and development.

Chemical Structure and Nomenclature

2,2-Dimethylbutan-1-ol is a branched-chain alcohol. Its structure consists of a four-carbon
butane chain with two methyl groups attached to the second carbon atom (a quaternary
carbon) and a primary alcohol functional group (-OH) at the end of the chain. This neopentyl-
type architecture imparts significant steric hindrance, which influences its physical properties
and chemical reactivity.[1]

The internationally recognized IUPAC name for this compound is 2,2-dimethylbutan-1-ol.[2][3]
It is also known by other names such as 2,2-dimethyl-1-butanol and tert-amylcarbinol.[3][4]

Key Structural Identifiers:

e Molecular Formula: CeH140[2]
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e CAS Number: 1185-33-7[2]
e SMILES: CCC(C)(C)CO[2]
e InChl Key: XRMVWAKMXZNZIL-UHFFFAOYSA-N[2]

Physicochemical Properties

The physical and chemical properties of 2,2-dimethylbutan-1-ol are summarized in the table
below. These properties are crucial for its application as a solvent and a reagent in various
chemical processes.

Property Value Reference(s)
Molecular Weight 102.17 g/mol [2]
Appearance Colorless liquid [3]
Density 0.816 - 0.8283 g/cm3 [31[5]
Boiling Point 135.85 - 136.5 °C at 760 e
mmHg

Melting Point -15°C [3]
Flash Point 37.4°C [5]
Water Solubility 7.543 -8 ¢g/Lat25°C [3114]
Vapor Pressure 2.78 mmHg [2][3]
Refractive Index 1.4188 [4]
pKa 15.20 + 0.10 (Predicted) [4]

Due to the presence of a hydroxyl group, 2,2-dimethylbutan-1-ol can act as a hydrogen bond
donor, leading to moderate solubility in water.[6] However, its bulky hydrocarbon chain gives it
significant nonpolar character, resulting in excellent solubility in organic solvents like ether,
acetone, and chloroform.[6]

Synthesis of 2,2-Dimethylbutan-1-ol
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A common and effective method for the synthesis of 2,2-dimethylbutan-1-ol is through a
Grignard reaction.[1] This involves the reaction of a Grignard reagent with an appropriate
electrophile to form a new carbon-carbon bond.
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Workflow for the Synthesis of 2,2-Dimethylbutan-1-ol via Grignard Reaction

Step 1: Grignard Reagent Formation

Ethyl Bromide + Magnesium Dry Diethyl Ether (Solvent)

Reaction In

Step 2: Reaction with Aldehyde

Ethylmagnesium Bromide (Grignard Reagent) Trimethylacetaldehyde (Pivalaldehyde)

Nucleophilic Addition

Step 3: Workup

Alkoxide Intermediate Aqueous Acidic Solution (e.g., HsO*)

Protonation

2,2-Dimethylbutan-1-ol (Product)

Step 4: P#rification

Crude Product

Distillation

A

Pure 2,2-Dimethylbutan-1-ol

Click to download full resolution via product page

Caption: A schematic workflow for the synthesis of 2,2-Dimethylbutan-1-ol.
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The following is a representative protocol for the synthesis of 2,2-dimethylbutan-1-ol. Note:
This procedure should be performed by trained personnel in a controlled laboratory
environment with appropriate safety precautions.

o Preparation of the Grignard Reagent:

o Set up a flame-dried, three-necked flask equipped with a reflux condenser, a dropping
funnel, and a magnetic stirrer under an inert atmosphere (e.g., nitrogen or argon).

o Place magnesium turnings in the flask.

o Add a solution of ethyl bromide in anhydrous diethyl ether dropwise from the dropping
funnel to initiate the reaction.

o Once the reaction begins (indicated by cloudiness and gentle refluxing), add the remaining
ethyl bromide solution at a rate that maintains a steady reflux.

o After the addition is complete, stir the mixture until the magnesium is consumed.
e Reaction with Aldehyde:
o Cool the freshly prepared ethylmagnesium bromide solution in an ice bath.

o Add a solution of trimethylacetaldehyde (pivalaldehyde) in anhydrous diethyl ether
dropwise from the dropping funnel. Maintain the temperature below 10 °C during the
addition.

o After the addition is complete, allow the mixture to warm to room temperature and stir for
an additional 1-2 hours.

e Workup and Isolation:

o Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of
ammonium chloride to quench the reaction and hydrolyze the magnesium alkoxide.

o Transfer the mixture to a separatory funnel. Separate the organic layer.

o Extract the aqueous layer with diethyl ether (2-3 times).
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o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate
(MgSOa).

e Purification:
o Filter off the drying agent and remove the solvent by rotary evaporation.

o Purify the resulting crude oil by fractional distillation under reduced pressure to obtain pure
2,2-dimethylbutan-1-ol.

Chemical Reactivity and Applications

The sterically hindered nature of 2,2-dimethylbutan-1-ol governs its reactivity and makes it a
valuable building block in organic synthesis.[1]

o Oxidation: As a primary alcohol, it can be oxidized. Mild oxidizing agents like pyridinium
chlorochromate (PCC) will yield the corresponding aldehyde, 2,2-dimethylbutanal.[1]
Stronger oxidizing agents, such as potassium permanganate under acidic conditions, will
oxidize it to 2,2-dimethylbutanoic acid.[1]

« Esterification: It readily undergoes esterification with carboxylic acids or their derivatives to
form bulky esters, which have applications in the fragrance industry and as specialty
chemicals.[1]

o Dehydration: Acid-catalyzed dehydration of 2,2-dimethylbutan-1-ol leads to the formation of
alkenes, primarily the more substituted alkene according to Zaitsev's rule.[1]

Due to its unique structure, 2,2-dimethylbutan-1-ol is utilized in several areas:
e Solvent: It is used as a solvent in various chemical processes.[3][4]

» Organic Synthesis: It serves as a precursor for the synthesis of complex molecules where a
sterically demanding neopentyl-like group is required.[1] This is particularly useful in the
development of specialty ligands, polymers, and pharmaceutical intermediates.[1]

o Research: Its structure allows researchers to study the effects of steric hindrance on reaction
mechanisms and to create materials with tailored physicochemical properties.[1]
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Conclusion

2,2-Dimethylbutan-1-ol is a versatile primary alcohol with a distinct molecular architecture that
defines its properties and applications. Its synthesis via the Grignard reaction is a standard and
efficient method. For researchers and professionals in drug development and materials
science, understanding the reactivity and handling of this compound is key to leveraging its
potential in creating novel molecules and materials with specific, sterically-influenced
functionalities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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